Cas no 14031-13-1 (1-Phenazinecarbohydrazide)

• Product Name: 1-Phenazinecarbohydrazide
• CAS No: 14031-13-1
• MF: C₁₃H₁₀N₄O
• MW: 238.2447
• CID: 4759655
• Update Time: 2025-05-20

1-Phenazinecarbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-Phenazinecarbohydrazide
• phenazine-1-carbohydrazide
• Phenazine-1-carboxylic acid hydrazide

• Inchi： 1S/C13H10N4O/c14-17-13(18)8-4-3-7-11-12(8)16-10-6-2-1-5-9(10)15-11/h1-7H,14H2,(H,17,18)
• InChI Key： HHMALMVKWZOZLO-UHFFFAOYSA-N
• SMILES： O=C(C1=C([H])C([H])=C([H])C2C1=NC1=C([H])C([H])=C([H])C([H])=C1N=2)N([H])N([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 322
• XLogP3: 1.2
• Topological Polar Surface Area: 80.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 1-Phenazinecarbohydrazide

Comprehensive Guide to 1-Phenazinecarbohydrazide (CAS No. 14031-13-1): Properties, Applications, and Market Insights

1-Phenazinecarbohydrazide (CAS No. 14031-13-1) is a specialized organic compound with a broad range of applications in research and industrial sectors. Known for its unique phenazine core structure, this compound has garnered attention for its potential in biochemical research, material science, and pharmaceutical development. In this guide, we delve into its chemical properties, practical uses, and emerging trends to provide a holistic understanding of this versatile molecule.

The molecular formula of 1-Phenazinecarbohydrazide is C₁₃H₁₀N₄O, featuring a hydrazide functional group attached to the phenazine backbone. This structural configuration contributes to its high reactivity and chelating capabilities, making it valuable in coordination chemistry and catalyst design. Researchers often explore its role in metal-ion detection and fluorescence-based assays, leveraging its ability to form stable complexes with transition metals.

One of the most searched questions about 1-Phenazinecarbohydrazide is its role in anticancer research. Recent studies highlight its potential as a small-molecule inhibitor targeting specific cellular pathways. While not yet approved for clinical use, its structure-activity relationship (SAR) is under investigation to optimize efficacy and reduce off-target effects. This aligns with the growing demand for precision medicine and targeted therapies, making it a hotspot in drug discovery discussions.

Beyond pharmaceuticals, 1-Phenazinecarbohydrazide finds utility in advanced material synthesis. Its conjugated aromatic system enables applications in organic electronics, such as OLEDs and conductive polymers. Engineers value its electron-accepting properties for designing photoactive layers in solar cells, addressing the global push for renewable energy solutions.

The compound’s thermal stability and solubility profile (soluble in polar aprotic solvents like DMSO) further enhance its practicality in lab settings. Users frequently search for synthesis protocols and handling precautions, emphasizing the need for clear technical documentation. Proper storage under anhydrous conditions is recommended to prevent hydrolysis of the hydrazide moiety.

Market trends indicate rising interest in 1-Phenazinecarbohydrazide derivatives, driven by innovations in bioconjugation techniques and nanotechnology. Suppliers are expanding portfolios to include high-purity grades for research, while academic collaborations explore novel applications like biosensing and molecular imaging.

In summary, 1-Phenazinecarbohydrazide (CAS No. 14031-13-1) stands at the intersection of chemistry and cutting-edge technology. Its multifaceted roles—from drug development to sustainable materials—reflect its adaptability to modern scientific challenges. As research progresses, this compound is poised to remain a keystone in interdisciplinary innovation.